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Compound of Interest

Compound Name: MHY884

cat. No.: B15578765

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a concise overview of the chemical structure of MHY884. Despite
a comprehensive search for its biological activity, mechanism of action, and associated
signaling pathways, no publicly available data was found. This document serves to define its
chemical identity, a prerequisite for any future investigation into its potential therapeutic
applications.

Chemical Structure and Properties of MHY884

MHY884 is a complex organic molecule with the chemical formula CsoHs20a4. Its systematic
IUPAC name is (1S,4E,8E,12E)-15-(3,3-dimethyloxiran-2-yl)-1-[(2R,5S)-5-(2-hydroxypropan-2-
yl)-2-methyloxolan-2-yl]-4,9,13-trimethylpentadeca-4,8,12-trien-1-ol.

The structure of MHY884 is characterized by a long polyene chain with multiple methyl
substitutions, terminating in an epoxide ring on one end and a substituted tetrahydrofuran ring
on the other. The presence of multiple chiral centers suggests the potential for
stereoisomerism, which could be a critical factor in its biological activity, should any be
discovered.

Table 1: Chemical Identifiers and Properties of MHY884
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Identifier Value

Molecular Formula C30H5204

(1S,4E,8E,12E)-15-(3,3-dimethyloxiran-2-yl)-1-
[(2R,5S)-5-(2-hydroxypropan-2-yl)-2-
methyloxolan-2-yl]-4,9,13-trimethylpentadeca-
4,8,12-trien-1-ol

IUPAC Name

Future Directions and a Call for Research

The absence of published data on the biological effects of MHY884 presents a unique
opportunity for novel research. The structural motifs present in MHY884, such as the epoxide
and the substituted tetrahydrofuran, are found in various biologically active natural products.
This suggests that MHY884 could potentially interact with various cellular targets.

Future research endeavors could focus on:

e Screening for Biological Activity: Initial high-throughput screening assays could be employed
to assess the cytotoxic, antimicrobial, or other pharmacologically relevant activities of
MHY884 against a panel of cell lines or microbial strains.

o Target Identification: Should any biological activity be observed, subsequent studies would
be necessary to identify the molecular target(s) of MHY884. This could involve techniques
such as affinity chromatography, proteomics, or genetic screens.

o Mechanism of Action Studies: Once a target is identified, detailed biochemical and cellular
assays would be required to elucidate the precise mechanism by which MHY884 exerts its
effects.

To facilitate such research, a logical workflow for initial investigation is proposed below.
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Initial Investigation Workflow for MHY 884
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A proposed workflow for the initial biological investigation of MHY884.

This guide provides the foundational chemical information for MHY884. It is our hope that this

will catalyze future research to uncover the potential biological significance of this molecule,

thereby contributing to the fields of chemical biology and drug discovery.

¢ To cite this document: BenchChem. [Unveiling the Chemical Identity of MHY884: A
Compound Awaiting Biological Exploration]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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